Cas no 2034235-66-8 (3-(1-(5-Chloro-2-methoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione)

• Product Name: 3-(1-(5-Chloro-2-methoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione
• CAS No: 2034235-66-8
• MF: C₁₄H₁₃ClN₂O₄S
• MW: 340.782021284103
• CID: 6405792
• PubChem ID: 121017205
• Update Time: 2025-06-08

3-(1-(5-Chloro-2-methoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione
• 3-(1-(5-chloro-2-methoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione
• F6473-4584
• AKOS026701086
• 2034235-66-8
• 3-(1-(5-Chloro-2-methoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione

• Inchi： 1S/C14H13ClN2O4S/c1-21-11-3-2-8(15)4-10(11)13(19)16-5-9(6-16)17-12(18)7-22-14(17)20/h2-4,9H,5-7H2,1H3
• InChI Key： GJGZAOFFZSXNTD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(N1CC(C1)N1C(=O)SCC1=O)=O)OC

Computed Properties

• Exact Mass: 340.0284558g/mol
• Monoisotopic Mass: 340.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.2Ų

Additional information on 3-(1-(5-Chloro-2-methoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione

Introduction to 3-(1-(5-Chloro-2-methoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione (CAS No. 2034235-66-8) and Its Emerging Applications in Chemical Biology

The compound 3-(1-(5-Chloro-2-methoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione (CAS No. 2034235-66-8) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. Its molecular framework, characterized by a thiazolidine core linked to an azetidinyl moiety, is further functionalized by a 5-chloro-2-methoxybenzoyl substituent, making it a structurally complex and pharmacologically intriguing molecule. This introduction explores the compound's chemical properties, synthetic considerations, and its potential applications in modern drug discovery, emphasizing recent advancements in the field.

The structural design of 3-(1-(5-Chloro-2-methoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione is notable for its incorporation of both nitrogen and sulfur-containing heterocycles. The thiazolidine ring is a well-known pharmacophore found in numerous bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. Its stability under physiological conditions and ability to engage with biological targets make it a valuable scaffold for medicinal chemistry. The appended azetidinyl group introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity.

The 5-chloro-2-methoxybenzoyl moiety serves as a key pharmacological determinant in this compound. Chlorinated aromatic rings are frequently employed in drug design due to their ability to enhance metabolic stability and binding interactions with biological targets. The methoxy group further modulates electronic properties, influencing reactivity and solubility profiles. Together, these substituents contribute to the compound's potential as a modulator of enzyme activity or receptor binding. Recent studies have highlighted the importance of such benzoyl-derived groups in developing kinase inhibitors and other small-molecule therapeutics.

Synthetically, the preparation of 3-(1-(5-Chloro-2-methoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione involves multi-step organic transformations that require careful consideration of reaction conditions and protecting group strategies. The synthesis typically begins with the formation of the thiazolidine ring via cyclization of thioamides or thiolactones with appropriate carbonyl compounds. Subsequent introduction of the azetidinyl unit can be achieved through nucleophilic substitution or cycloaddition reactions. The final step involves functionalization with the 5-chloro-2-methoxybenzoyl group, which may require protective group manipulations to prevent unwanted side reactions.

Recent advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic systems like this one. Transition-metal-catalyzed cross-coupling reactions, for instance, have streamlined the introduction of aryl groups into heterocyclic frameworks with high precision. Additionally, flow chemistry techniques offer advantages in terms of scalability and reproducibility, making them attractive for industrial applications. These innovations not only facilitate access to novel compounds but also enhance the sustainability of synthetic processes.

The pharmacological potential of 3-(1-(5-Chloro-2-methoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione has been explored in several contexts. Computational modeling studies have predicted its interaction with various biological targets, including enzymes implicated in inflammatory pathways and metabolic diseases. Experimental validation through enzyme inhibition assays has confirmed its activity against certain proteases and kinases, suggesting therapeutic relevance in conditions such as cancer or autoimmune disorders. The compound's ability to modulate these pathways makes it a promising candidate for further development.

In vitro studies have also examined the compound's cytotoxicity profiles against a range of cancer cell lines. Preliminary results indicate selective toxicity toward certain malignancies while exhibiting lower toxicity toward normal cells, a desirable characteristic for clinical translation. Mechanistic investigations suggest that its effects may involve inhibition of signaling cascades critical for tumor growth or induction of apoptosis. These findings align with broader trends in oncology research toward identifying small molecules that selectively disrupt cancer-specific pathways.

The role of computational chemistry in optimizing lead compounds like this one cannot be overstated. Molecular docking simulations have been used to predict binding modes and affinity scores for various biological targets. By integrating experimental data with computational predictions, researchers can refine molecular structures to improve potency and selectivity. This interdisciplinary approach accelerates the drug discovery process by narrowing down candidates for experimental validation.

Future directions for research on 3-(1-(5-Chloro-2-methoxybenzoyl)azetidin-3-yl)thiazolidine-2,4-dione include exploring its derivatives through structure-based drug design principles. By systematically modifying substituents on the benzoyl group or adjusting the connectivity between heterocycles, new analogs can be generated with tailored pharmacological properties. Additionally, investigating prodrug strategies may enhance bioavailability or targeted delivery systems for this class of compounds.

The broader significance of this compound lies in its contribution to understanding how structural features influence biological activity at a molecular level. As drug discovery continues to evolve toward more personalized medicine approaches, compounds like this serve as valuable tools for elucidating disease mechanisms and identifying novel therapeutic interventions. Their study not only advances chemical biology but also provides insights into how small molecules can interact with complex biological systems.